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Compound of Interest

Compound Name: Methyl 2-amino-3-chlorobenzoate

Cat. No.: B1311992 Get Quote

CAS Number: 77820-58-7

This in-depth technical guide provides comprehensive information on Methyl 2-amino-3-
chlorobenzoate, a key chemical intermediate for researchers, scientists, and professionals in

drug development and agrochemical synthesis.

Chemical and Physical Properties
Methyl 2-amino-3-chlorobenzoate is an organic compound belonging to the class of

benzoate esters.[1] It presents as a white to off-white crystalline solid.[2] This compound is a

valuable building block in organic synthesis due to its bifunctional nature, containing both an

amino and a chloro substituent on the aromatic ring.[1]

Table 1: Physical and Chemical Properties of Methyl 2-amino-3-chlorobenzoate
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Property Value Source

CAS Number 77820-58-7 [3]

Molecular Formula C₈H₈ClNO₂ [3]

Molecular Weight 185.61 g/mol [3]

Appearance
White to light yellow powder or

lump
[2]

Melting Point 35-39 °C [2]

Boiling Point (Predicted) 273.8 ± 20.0 °C [3]

Density (Predicted) 1.311 ± 0.06 g/cm³ [3]

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon)
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Methyl 2-amino-
3-chlorobenzoate.

Table 2: Spectroscopic Data for Methyl 2-amino-3-chlorobenzoate

Technique Data Source

¹H NMR (400 MHz, CDCl₃)

δ 7.79 (dd, J = 8.06, 1.51 Hz,

1H), 7.39 (dd, J = 7.81, 1.51

Hz, 1H), 6.57 (t, J = 7.93 Hz,

1H), 6.25 (s, 2H), 3.86 (s, 3H)

[3]

Mass Spectrometry (MH+) 185.95 [3]

Note: Experimental ¹³C NMR and IR spectra for Methyl 2-amino-3-chlorobenzoate are not

readily available in the searched literature. Data for isomeric and related compounds are

available and can be used for comparative purposes.
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Synthesis Protocols
Several methods for the synthesis of Methyl 2-amino-3-chlorobenzoate have been reported.

Below are two common experimental protocols.

Synthesis via Methylation of 2-amino-3-chlorobenzoic
acid
This method involves the esterification of 2-amino-3-chlorobenzoic acid using a methylating

agent.

Experimental Protocol:

Dissolve 2-amino-3-chlorobenzoic acid (0.175 mol) in 150g of DMF in a 500mL reaction flask

at room temperature.[4]

Add an inorganic base, such as potassium carbonate (0.125 mol).[4]

Cool the mixture to 10 °C and stir for 30 minutes.

Slowly add a methylating reagent, such as dimethyl sulfate (0.178 mol), dropwise.[4]

Allow the reaction mixture to warm to room temperature and continue stirring for 6 hours.[4]

Pour the reaction mixture into 400mL of water to precipitate the product.

Stir for 1 hour, then filter the white solid.

Wash the filter cake with water and dry to obtain Methyl 2-amino-3-chlorobenzoate.
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Synthesis Workflow

Start

Dissolve 2-amino-3-chlorobenzoic acid
and K2CO3 in DMF

Cool to 10°C and stir

Add Dimethyl Sulfate (dropwise)

Stir at room temperature for 6h

Precipitate in water

Filter and Dry

Methyl 2-amino-3-chlorobenzoate
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Synthesis of Methyl 2-amino-3-chlorobenzoate.
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Synthesis via Reduction of Methyl 2-nitro-3-
chlorobenzoate
This alternative route involves the reduction of a nitro group to an amine.

Experimental Protocol:

To a solution of methyl 3-chloro-2-nitrobenzoate (11.6 mmol) in a 1:1 mixture of ethanol and

acetic acid (200 mL total), add iron powder (34.8 mmol) at room temperature.[3]

Reflux the suspension for 2 hours under a nitrogen atmosphere.[3]

After the reaction is complete, cool the mixture to room temperature and partially remove the

solvent using a rotary evaporator.[3]

Partition the resulting residue between water (200 mL) and ethyl acetate (300 mL).[3]

Separate the organic phase and wash sequentially with 1N aqueous sodium hydroxide (50

mL) and brine (50 mL).[3]

Dry the organic phase over anhydrous magnesium sulfate and concentrate using a rotary

evaporator to yield the product.[3]
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Reduction Workflow
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Synthesis via Reduction.

Applications in Research and Development
Methyl 2-amino-3-chlorobenzoate is a crucial intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[4][5] It is a key building block for the synthesis of

triazolopyrimidine sulfonamide herbicides.[5]
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Biological Activity and Signaling Pathways
While direct studies on the biological activity of Methyl 2-amino-3-chlorobenzoate are limited

in the available literature, its parent compound, 2-amino-3-chlorobenzoic acid, has

demonstrated significant anticancer properties.[6]

Research has shown that 2-amino-3-chlorobenzoic acid, isolated from Streptomyces coelicolor,

exhibits potent cytotoxic effects on breast cancer cell lines.[6] The mechanism of action

involves the inhibition of the PI3K/AKT signaling pathway, a critical pathway in cancer cell

proliferation and survival.[7] Inhibition of this pathway leads to the downregulation of

downstream targets, ultimately inducing apoptosis in cancer cells.

PI3K/AKT Signaling Pathway Inhibition
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Inhibition of the PI3K/AKT pathway.

Given that Methyl 2-amino-3-chlorobenzoate is the methyl ester of this active compound, it is

a critical synthon for the development of derivatives and prodrugs targeting the PI3K/AKT

pathway. Further research is warranted to determine if the methyl ester itself retains or modifies

this biological activity.

Safety Information
Methyl 2-amino-3-chlorobenzoate is irritating to the eyes, respiratory system, and skin.[8]

Appropriate personal protective equipment, including gloves, and eye/face protection, should

be worn when handling this chemical.[8] It should be used in a well-ventilated area or a

chemical fume hood.
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This document is intended for informational purposes only and should not be used as a

substitute for professional scientific guidance. Always refer to a comprehensive Safety Data

Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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